Cas no 1795472-39-7 (N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide)

N-[2-(2-Chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide is a synthetic organic compound featuring a benzamide core substituted with difluoro and chlorophenyl moieties. Its molecular structure, incorporating both aromatic and methoxyethyl functional groups, lends itself to applications in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of electron-withdrawing fluorine and chlorine atoms enhances its reactivity in nucleophilic substitution and coupling reactions. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined chemical properties make it a valuable candidate for further derivatization in medicinal chemistry and material science studies.
N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide structure
1795472-39-7 structure
Product Name:N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide
CAS No:1795472-39-7
MF:C16H14ClF2NO2
MW:325.7376704216
CID:5368738
Update Time:2025-10-21

N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide
    • Inchi: 1S/C16H14ClF2NO2/c1-22-14(10-5-2-3-6-11(10)17)9-20-16(21)15-12(18)7-4-8-13(15)19/h2-8,14H,9H2,1H3,(H,20,21)
    • InChI Key: FNAKKWXZQIOXQM-UHFFFAOYSA-N
    • SMILES: C(NCC(C1=CC=CC=C1Cl)OC)(=O)C1=C(F)C=CC=C1F

N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide

Recent Advances in the Study of N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide (CAS: 1795472-39-7)

N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide (CAS: 1795472-39-7) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, particularly in the context of neurological disorders and cancer.

A recent study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate specific neurotransmitter receptors in the central nervous system. The researchers employed a combination of in vitro and in vivo assays to demonstrate that N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide exhibits high affinity for GABAA receptors, suggesting its potential as a novel anxiolytic or anticonvulsant agent. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration.

In another groundbreaking study, researchers explored the anticancer properties of this compound. Using high-throughput screening and molecular docking techniques, the team identified that N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide acts as a potent inhibitor of a key oncogenic kinase. The compound demonstrated significant cytotoxicity against several cancer cell lines, including those resistant to conventional chemotherapy. These findings were further validated in xenograft mouse models, where the compound showed marked tumor growth inhibition with minimal off-target effects.

The synthesis and optimization of N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide have also been the focus of recent research. A team of medicinal chemists developed a more efficient synthetic route to this compound, improving yield and purity while reducing production costs. This advancement is particularly important for scaling up production for preclinical and clinical studies. The researchers also synthesized several analogs to explore structure-activity relationships, leading to the identification of derivatives with enhanced potency and selectivity.

From a safety perspective, preliminary toxicological studies have been conducted to assess the compound's potential side effects. Acute and subchronic toxicity studies in rodent models indicated that N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide has a relatively wide therapeutic window, with no significant adverse effects observed at therapeutic doses. However, further studies are needed to fully characterize its long-term safety profile and potential drug-drug interactions.

Looking ahead, the research community is particularly excited about the translational potential of this compound. Several pharmaceutical companies have expressed interest in developing N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide as a clinical candidate, with plans to initiate Phase I clinical trials within the next two years. The compound's dual potential in both neurological and oncological indications makes it a particularly attractive target for drug development.

In conclusion, the recent studies on N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,6-difluorobenzamide (CAS: 1795472-39-7) have significantly advanced our understanding of its pharmacological properties and therapeutic potential. While challenges remain in its clinical translation, the current body of research provides a strong foundation for further development. Continued investigation into its mechanism of action, optimization of its chemical structure, and comprehensive safety evaluation will be crucial steps in realizing its full therapeutic potential.

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